5-Fluoro-3-methyl-2-nitrobenzoic acid

• IUPAC Name: 5-fluoro-3-methyl-2-nitrobenzoic acid
• InChI: InChI=1S/C8H6FNO4/c1-4-2-5(9)3-6(8(11)12)7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key: WKBHDCDQVWTTJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1[N+](=O)[O-])C(=O)O)F
• Molecular Formula: C8H6FNO4
• Molecular Weight: 199.14 g/mol
• CAS RN: 952479-96-8

Description

5-Fluoro-3-methyl-2-nitrobenzoic acid is a chemical compound with the molecular formula C8H6FNO4. It is used in the preparation of other chemical compounds.

Synthesis Analysis

The synthesis of 5-Fluoro-3-methyl-2-nitrobenzoic acid can be achieved through the nitration of methyl 3-methylbenzoate by mixtures of HNO3/Ac2O. This process is environmentally friendly and utilizes a high selectivity of substrates.

Molecular Structure Analysis

The molecular structure of 5-Fluoro-3-methyl-2-nitrobenzoic acid can be represented by the SMILES string Cc1ccc(F)cc1C(O)=O. The InChI code for this compound is 1S/C8H6FNO4/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H,10,11).

Chemical Reactions Analysis

The key process in the synthesis of 5-Fluoro-3-methyl-2-nitrobenzoic acid is the nitration of methyl 3-methylbenzoate. This reaction is part of the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Scientific Research Applications

1. Preparation of Rucaparib

• Application Summary: This compound is used in the preparation of Rucaparib, an inhibitor of poly ADP-ribose polymerase (PARP) inhibitor. Rucaparib is being developed for the treatment of patients with cancers pre-disposed to PARP inhibitor sensitivity.
• Methods of Application: The method involves the conversion of 5-fluoro-2-methylbenzoic acid with fuming nitric acid and oleum and subsequent conversion with methanol.
• Results or Outcomes: The method provides a way to prepare 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester, which are used in the synthesis of Rucaparib.

2. Synthesis of Novel Quinazolinones

• Application Summary: 5-Fluoro-2-nitrobenzoic acid participates in the synthesis of novel quinazolinones that are potential inhibitors of p38α mitogen-activated protein kinase (MAPK).
• Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of 5-Fluoro-2-nitrobenzoic acid in the synthesis process.
• Results or Outcomes: The outcome is the production of novel quinazolinones that have potential as inhibitors of p38α MAPK.

3. Synthesis of Iminothiazole Derivatives

• Application Summary: 5-Fluoro-2-methylbenzoic acid is used in the preparation of novel iminothiazole derivatives as cannabinoid receptor ligands.
• Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of 5-Fluoro-2-methylbenzoic acid in the synthesis process.
• Results or Outcomes: The outcome is the production of novel iminothiazole derivatives that have potential as cannabinoid receptor ligands.

4. Synthesis of N1 - (2,4-dichlorophenyl)-2-amino-5-fluorobenzamide

• Application Summary: It is an intermediate formed during the synthesis of N1 - (2,4-dichlorophenyl)-2-amino-5-fluorobenzamide.
• Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of 5-Fluoro-2-methylbenzoic acid in the synthesis process.
• Results or Outcomes: The outcome is the production of N1 - (2,4-dichlorophenyl)-2-amino-5-fluorobenzamide.

5. Preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester

• Application Summary: This compound is used in the preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.
• Methods of Application: The method involves the conversion of 5-fluoro-2-methylbenzoic acid with fuming nitric acid and oleum and subsequent conversion with methanol.
• Results or Outcomes: The method provides a way to prepare 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

6. Preparation of Nitro Compounds

• Application Summary: Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid.
• Methods of Application: The method involves the use of 5-Fluoro-2-methylbenzoic acid in the synthesis process.
• Results or Outcomes: The outcome is the production of nitro compounds.

Synthesis routes and methods I

Procedure details

3-Fluoro-5-methylbenzoic acid (4 g, 25.96 mmol) and KNO3 (2.884 g, 28.556 mmol) were dissolved in conc. H2SO4 (32 mL) at 0° C. The mixture was stirred at rt for 1 h. Water (60 mL) was added, and the resulting precipitate was filtered and dried to provide the title compound, which was used without further purification.

Synthesis routes and methods II

Procedure details

To a solution of 3-fluoro-5-methylbenzoic acid (1.0 eq.) in conc. H2SO4 was added slowly KNO3 (1.1 eq.) at 0° C. The mixture was stirred at RT for 1 h and then slowly poured into iced water. After stirring to until the ice has completely melted, the white precipitation was filtered, washed with cold water and dried under reduced pressure. The white solid was used without further purification for the next step. 1H NMR (400 MHz, DMSO, 300K) δ 14.08 (1H, br. s), 7.65 (2H, m), 2.30 (3H, s).

Citations

Synthesis, Physicochemical Properties, and Biological Activities of 4-(S-Methyl-N-(2,2,2-Trifluoroacetyl)Sulfilimidoyl) Anthranilic Diamide

HJ Lim, WH Lee, SJ Park - Molecules, 2019 - mdpi.com

… After stirring at room temperature for 1 h, the resulting solid was washed with H 2 O to give 5-fluoro-3-methyl-2-nitrobenzoic acid (9, 75.3 mg, 58%) as a white solid. Analytical data: lit [33]…

Number of citations: 7 www.mdpi.com

Catalytic enantioselective α-tosyloxylation of ketones using iodoaryloxazoline catalysts: insights on the stereoinduction process

AA Guilbault, B Basdevant, V Wanie… - The Journal of Organic …, 2012 - ACS Publications

… to provide 879.5 mg (68%) of 5-fluoro-3-methyl-2-nitrobenzoic acid, which was used without further purification. 5-Fluoro-3-methyl-2-nitrobenzoic acid (770 mg, 3.87 mmol) and SnCl 2 (…

Number of citations: 98 pubs.acs.org